Cas no 1805700-49-5 (2-(7-Hydroxymethyl-1H-benzo[d]imidazol-4-yl)-2-hydroxyacetic acid)

• Product Name: 2-(7-Hydroxymethyl-1H-benzo[d]imidazol-4-yl)-2-hydroxyacetic acid
• CAS No: 1805700-49-5
• MF: C₁₀H₁₀N₂O₄
• MW: 222.197402477264
• CID: 4825013
• Update Time: 2025-05-22

2-(7-Hydroxymethyl-1H-benzo[d]imidazol-4-yl)-2-hydroxyacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(7-Hydroxymethyl-1H-benzo[d]imidazol-4-yl)-2-hydroxyacetic acid

• Inchi： 1S/C10H10N2O4/c13-3-5-1-2-6(9(14)10(15)16)8-7(5)11-4-12-8/h1-2,4,9,13-14H,3H2,(H,11,12)(H,15,16)
• InChI Key： SNIDAALUAUBGIA-UHFFFAOYSA-N
• SMILES： OC(C(=O)O)C1C=CC(CO)=C2C=1NC=N2

Computed Properties

• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 274
• XLogP3: -0.5
• Topological Polar Surface Area: 106

Additional information on 2-(7-Hydroxymethyl-1H-benzo[d]imidazol-4-yl)-2-hydroxyacetic acid

2-(7-Hydroxymethyl-1H-benzo[d]imidazol-4-yl)-2-hydroxyacetic Acid: A Comprehensive Overview

The compound 1805700-49-5, also known as 2-(7-Hydroxymethyl-1H-benzo[d]imidazol-4-yl)-2-hydroxyacetic acid, is a highly intriguing molecule that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound belongs to the class of benzodiazepines, which are well-known for their diverse biological activities and structural versatility. The molecule's unique combination of functional groups, including the hydroxymethyl and hydroxyacetic acid moieties, contributes to its exceptional reactivity and potential applications.

Recent studies have highlighted the importance of benzodiazepines in drug discovery, particularly in the development of anti-inflammatory, antioxidant, and anticancer agents. The benzo[d]imidazole core of this compound is a key structural feature that facilitates its interaction with various biological targets, such as enzymes and receptors. For instance, researchers have demonstrated that derivatives of this compound exhibit potent inhibitory activity against cyclooxygenase (COX) enzymes, which are central to inflammation and pain signaling pathways.

The synthesis of 2-(7-Hydroxymethyl-1H-benzo[d]imidazol-4-yl)-2-hydroxyacetic acid involves a multi-step process that typically begins with the preparation of the benzo[d]imidazole scaffold. This is followed by the introduction of the hydroxymethyl group at the 7-position and the subsequent attachment of the hydroxyacetic acid moiety at the 4-position. The reaction conditions, such as temperature, pH, and solvent choice, play a critical role in ensuring high yields and purity of the final product.

One of the most exciting developments in this area is the exploration of this compound's potential as a neuroprotective agent. Preclinical studies have shown that it can effectively scavenge reactive oxygen species (ROS) and reduce oxidative stress in neuronal cells. This property makes it a promising candidate for treating neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease.

In addition to its biological applications, this compound has also been investigated for its potential use in materials science. Its ability to form stable coordination complexes with metal ions has led to its application in catalysis and sensor technology. For example, researchers have developed a novel sensor based on this compound that can detect trace amounts of heavy metals in water samples with high sensitivity.

The structural flexibility of 2-(7-Hydroxymethyl-1H-benzo[d]imidazol-4-yl)-2-hydroxyacetic acid allows for further functionalization to tailor its properties for specific applications. By modifying substituents on the benzo[d]imidazole ring or altering the length and nature of the side chains, chemists can create derivatives with enhanced bioavailability, selectivity, or stability.

Moreover, computational studies have provided valuable insights into the molecular interactions and pharmacokinetics of this compound. Using advanced molecular modeling techniques, scientists have been able to predict its binding affinity to various protein targets and optimize its structure for improved therapeutic efficacy.

In conclusion, 1805700-49-5, or 2-(7-Hydroxymethyl-1H-benzo[d]imidazol-4-yl)-2-hydroxyacetic acid, represents a versatile platform for exploring new frontiers in chemical research. Its unique combination of structural features, coupled with its diverse biological and material properties, positions it as a key molecule in advancing both fundamental science and applied technologies.